Methyl [(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetate

Specification

• Molecular Formula: C9H13N3O4S
• Molecular Weight: 259.28 g/mol
• IUPAC Name: methyl 2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetate
• Standard InChI: InChI=1S/C9H13N3O4S/c1-14-7(13)6-16-9-8(10-17-11-9)12-2-4-15-5-3-12/h2-6H2,1H3
• Standard InChI Key: FXEZNRMPBPFTRR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=NSN=C1N2CCOCC2

Introduction

Methyl [(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetate is a synthetic organic compound that incorporates a morpholine ring and a thiadiazole moiety. Despite its specific mention being scarce in the literature, compounds with similar structures, such as 4-(morpholin-4-yl)-1,2,5-thiadiazol-3-ol, have been studied for their potential applications in pharmaceuticals and chemical synthesis. This article aims to provide an overview of the compound's structure, potential synthesis methods, and related research findings based on analogous compounds.

Synthesis Methods

While specific synthesis details for Methyl [(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetate are not available, related compounds can be synthesized through multi-step reactions involving the formation of the thiadiazole ring and subsequent modification with morpholine and acetate groups. For instance, 4-(morpholin-4-yl)-1,2,5-thiadiazol-3-ol can be synthesized using commercially available reagents and standard organic chemistry techniques.

Biological and Chemical Applications

Compounds with similar structures have shown potential in various biological applications:

• Antimicrobial Activity: Thiadiazole derivatives have been explored for their antimicrobial properties, although specific data on Methyl [(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetate is lacking.

• Pharmaceutical Impurities: Related compounds like 4-(morpholin-4-yl)-1,2,5-thiadiazol-3-ol are used as reference standards for pharmaceutical testing, indicating their relevance in drug development.

Research Findings and Future Directions

Given the limited direct information on Methyl [(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]acetate, research on analogous compounds suggests potential avenues for investigation:

• Biological Activity: Further studies could explore the compound's biological activity, including antimicrobial, anti-inflammatory, or anticancer properties.

• Synthetic Chemistry: Developing efficient synthesis methods for this compound could facilitate its use in various chemical applications.